91-31-6

5-Amino-2-(p-toluidino)benzenesulphonic acid

In Stock

• CAS RN:
• 91-31-6

• Formula:
• C13H14N2O3S

• InChI:
• InChI=1S/C13H14N2O3S/c1-9-2-5-11(6-3-9)15-12-7-4-10(14)8-13(12)19(16,17)18/h2-8,15H,14H2,1H3,(H,16,17,18)

• InChIKey:
• SFRJKPJFXZQVIA-UHFFFAOYSA-N

• 5-Amino-2-(p-toluidino)benzenesulphonic acid is a useful research compound. Its molecular formula is C13H14N2O3S and its molecular weight is 278.33 g/mol. The purity is usually 95%.

Isocoumarin

In Stock

• CAS RN:
• 491-31-6

• Formula:
• C9H6O2

• InChI:
• InChI=1S/C9H6O2/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6H

• InChIKey:
• IQZZFVDIZRWADY-UHFFFAOYSA-N

• Isocoumarin is the simplest member of the class of isocoumarins that is 1H-isochromene which is substituted by an oxo group at position 1. It derives from a hydride of a 1H-isochromene.
  Compounds that differ from COUMARINS in having the positions of the ring and ketone oxygens reversed so the keto oxygen is at the 1-position of the molecule.

rac-(2aR,8bS)-1H,2H,2aH,3H,4H,8bH-naphtho[1,2-b]azete, cis

In Stock

• CAS RN:
• 5691-31-6

• Formula:
• C11H13N

• Rac-(2aR,8bS)-1H,2H,2aH,3H,4H,8bH-naphtho[1,2-b]azete, cis is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.2. The purity is usually 95%.

11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-valerate

In Stock

• CAS RN:
• 39791-31-6

• Formula:
• C26H36O6

• InChI:
• InChI=1S/C26H36O6/c1-4-5-6-22(30)32-15-21(29)26(31)12-10-19-18-8-7-16-13-17(27)9-11-24(16,2)23(18)20(28)14-25(19,26)3/h9,11,13,18-20,23,28,31H,4-8,10,12,14-15H2,1-3H3/t18-,19-,20-,23+,24-,25-,26-/m0/s1

• InChIKey:
• XOWYKRJPTXTGHW-FZNHGJLXSA-N

• 11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-valerate is a useful research compound. Its molecular formula is C26H36O6 and its molecular weight is 444.6 g/mol. The purity is usually 95%.

1-(4-Hydroxy-piperidin-1-yl)-2-thiophen-3-yl-ethanone

In Stock

• CAS RN:
• 916791-31-6

• Formula:
• C11H15NO2S

• InChI:
• InChI=1S/C11H15NO2S/c13-10-1-4-12(5-2-10)11(14)7-9-3-6-15-8-9/h3,6,8,10,13H,1-2,4-5,7H2

• InChIKey:
• JQFBCMXAIYFZAS-UHFFFAOYSA-N

• 1-(4-Hydroxy-piperidin-1-yl)-2-thiophen-3-yl-ethanone is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.31 g/mol. The purity is usually 95%.

7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid

In Stock

• CAS RN:
• 898791-31-6

• Formula:
• C13H14Cl2O3

• InChI:
• InChI=1S/C13H14Cl2O3/c14-9-6-7-11(15)10(8-9)12(16)4-2-1-3-5-13(17)18/h6-8H,1-5H2,(H,17,18)

• InChIKey:
• XBLNBSIMEZCQAP-UHFFFAOYSA-N

• 7-(2,5-Dichlorophenyl)-7-oxoheptanoic acid is a useful research compound. Its molecular formula is C13H14Cl2O3 and its molecular weight is 289.15 g/mol. The purity is usually 95%.

Ammonium (4-amino-2-methylpyrimidin-5-yl)methyl diphosphate

In Stock

• CAS RN:
• 220491-31-6

• Formula:
• C6H20N6O7P2

• InChI:
• InChI=1S/C6H11N3O7P2.3H3N/c1-4-8-2-5(6(7)9-4)3-15-18(13,14)16-17(10,11)12;;;/h2H,3H2,1H3,(H,13,14)(H2,7,8,9)(H2,10,11,12);3*1H3

• InChIKey:
• SXYCMAUXXFTNIN-UHFFFAOYSA-N

• Ammonium (4-amino-2-methylpyrimidin-5-yl)methyl diphosphate is a useful research compound. Its molecular formula is C6H20N6O7P2 and its molecular weight is 350.21 g/mol. The purity is usually 95%.

(2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-cyanoprop-2-enamide

In Stock

• CAS RN:
• 301691-31-6

• Formula:
• C14H9BrN2O2

• InChI:
• InChI=1S/C14H9BrN2O2/c15-11-3-1-9(2-4-11)13-6-5-12(19-13)7-10(8-16)14(17)18/h1-7H,(H2,17,18)/b10-7+

• InChIKey:
• NESIEHUXIJACEI-JXMROGBWSA-N

• (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C14H9BrN2O2 and its molecular weight is 317.142. The purity is usually 95%.

2-(3,4-dichlorophenyl)-4,4,5,8-tetramethyl-4,5-dihydro[1,2]thiazolo[5,4-c]quinoline-1(2H)-thione

• CAS RN:
• 351191-31-6

• Formula:
• C20H18Cl2N2S2

• InChI:
• InChI=1S/C20H18Cl2N2S2/c1-11-5-8-16-13(9-11)17-18(20(2,3)23(16)4)26-24(19(17)25)12-6-7-14(21)15(22)10-12/h5-10H,1-4H3

• InChIKey:
• FPFPCHZDBYFCFV-UHFFFAOYSA-N

• 2-(3,4-dichlorophenyl)-4,4,5,8-tetramethyl-4,5-dihydro[1,2]thiazolo[5,4-c]quinoline-1(2H)-thione is a useful research compound. Its molecular formula is C20H18Cl2N2S2 and its molecular weight is 421.4g/mol. The purity is usually 95%.

3-Aminopropyl(hexyl)phosphinic acid

• CAS RN:
• 123691-31-6

• Formula:
• C9H22NO2P

• InChI:
• InChI=1S/C9H22NO2P/c1-2-3-4-5-8-13(11,12)9-6-7-10/h2-10H2,1H3,(H,11,12)

• InChIKey:
• QVUUPQCCYOPHFY-UHFFFAOYSA-N

• 3-Aminopropyl(hexyl)phosphinic acid, also known as 3-Aminopropyl(hexyl)phosphinic acid, is a useful research compound. Its molecular formula is C9H22NO2P and its molecular weight is 207.25 g/mol. The purity is usually 95%.

2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2-fluorophenyl)acetamide

In Stock

• CAS RN:
• 893991-31-6

• Formula:
• C19H14FN3O3S

• InChI:
• InChI=1S/C19H14FN3O3S/c20-13-3-1-2-4-15(13)21-18(24)10-27-19-8-6-14(22-23-19)12-5-7-16-17(9-12)26-11-25-16/h1-9H,10-11H2,(H,21,24)

• InChIKey:
• FUOPVLSGXKENRQ-UHFFFAOYSA-N

• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H14FN3O3S and its molecular weight is 383.4. The purity is usually 95%.

4-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)aniline

Usually In Stock

• CAS RN:
• 217191-31-6

• Formula:
• C17H20N2O2

• InChI:
• InChI=1S/C17H20N2O2/c1-20-15-9-12-7-8-19-17(14(12)10-16(15)21-2)11-3-5-13(18)6-4-11/h3-6,9-10,17,19H,7-8,18H2,1-2H3

• InChIKey:
• PNGKDQOXYUVJTL-UHFFFAOYSA-N

• 4-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)aniline is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.

Stachybotrolide

In Stock

• CAS RN:
• 149691-31-6

• Formula:
• C23H30O5

• InChI:
• InChI=1S/C23H30O5/c1-12-5-6-17-21(2,3)18(25)7-8-22(17,4)23(12)10-14-16(24)9-13-15(19(14)28-23)11-27-20(13)26/h9,12,17-18,24-25H,5-8,10-11H2,1-4H3/t12-,17+,18-,22+,23-/m1/s1

• InChIKey:
• HKNSYAPUOMHZDE-RCJATNNHSA-N

• Stachybotrolide is a natural product found in Stachybotrys nephrospora with data available.

Ethyl 3,5-difluoro-2-methoxyphenylacetate

In Stock

• CAS RN:
• 1807191-31-6

• Formula:
• C11H12F2O3

• InChI:
• InChI=1S/C11H12F2O3/c1-3-16-10(14)5-7-4-8(12)6-9(13)11(7)15-2/h4,6H,3,5H2,1-2H3

• InChIKey:
• CIZRWQWYNITFPL-UHFFFAOYSA-N

• Ethyl 3,5-difluoro-2-methoxyphenylacetate is a useful research compound. Its molecular formula is C11H12F2O3 and its molecular weight is 230.21 g/mol. The purity is usually 95%.

6-Bromo-1-chloro-2-ethoxynaphthalene

In Stock

• CAS RN:
• 1394291-31-6

• Formula:
• C12H10BrClO

• InChI:
• InChI=1S/C12H10BrClO/c1-2-15-11-6-3-8-7-9(13)4-5-10(8)12(11)14/h3-7H,2H2,1H3

• InChIKey:
• WBFYAUXYIAATNF-UHFFFAOYSA-N

• 6-Bromo-1-chloro-2-ethoxynaphthalene is a useful research compound. Its molecular formula is C12H10BrClO and its molecular weight is 285.56 g/mol. The purity is usually 95%.

(3-(Cyclohexylsulfonyl)azetidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone

In Stock

• CAS RN:
• 1797691-31-6

• Formula:
• C20H28N2O5S2

• InChI:
• InChI=1S/C20H28N2O5S2/c23-20(21-14-19(15-21)28(24,25)17-6-2-1-3-7-17)16-8-10-18(11-9-16)29(26,27)22-12-4-5-13-22/h8-11,17,19H,1-7,12-15H2

• InChIKey:
• XAYQNXKZTBMFMC-UHFFFAOYSA-N

• (3-(Cyclohexylsulfonyl)azetidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone is a useful research compound. Its molecular formula is C20H28N2O5S2 and its molecular weight is 440.57. The purity is usually 95%.

1-(4-Bromo-3-fluorophenyl)cyclopropan-1-ol

In Stock

• CAS RN:
• 1247191-31-6

• Formula:
• C9H8BrFO

• InChI:
• InChI=1S/C9H8BrFO/c10-7-2-1-6(5-8(7)11)9(12)3-4-9/h1-2,5,12H,3-4H2

• InChIKey:
• RWANOCLSGHFUPV-UHFFFAOYSA-N

• 1-(4-Bromo-3-fluorophenyl)cyclopropan-1-ol is a useful research compound. Its molecular formula is C9H8BrFO and its molecular weight is 231.06 g/mol. The purity is usually 95%.